Cas no 921545-37-1 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbutanamide)

• Product Name: N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbutanamide
• CAS No: 921545-37-1
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5805217
• PubChem ID: 40887429
• Update Time: 2025-07-15

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-5-(2-propen-1-yl)-1,5-benzoxazepin-7-yl]-
• N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)butyramide
• 921545-37-1
• N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]butanamide
• F2262-0229
• AKOS024633260
• N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)butanamide
• N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbutanamide

• Inchi： 1S/C18H24N2O3/c1-5-7-16(21)19-13-8-9-15-14(11-13)20(10-6-2)17(22)18(3,4)12-23-15/h6,8-9,11H,2,5,7,10,12H2,1,3-4H3,(H,19,21)
• InChI Key： KPPQIYWDCRYZFW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CC=C)C2=C1)(=O)CCC

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 555.5±50.0 °C(Predicted)
• pka: 14.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbutanamide

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbutanamide (CAS No. 921545-37-1): A Comprehensive Overview

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbutanamide (CAS No. 921545-37-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies.

The chemical structure of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbutanamide is characterized by a benzoxazepine core with several functional groups that contribute to its biological activity. The presence of the 3,3-dimethyl and 4-keto groups enhances the compound's stability and reactivity. Additionally, the propenyl substituent at position 5 and the butanamide moiety at position 7 play crucial roles in modulating its pharmacological properties.

Recent studies have highlighted the potential of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbutanamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These properties make it a valuable candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that N-3,3-dimethyl-4-oxyo-5-(propenyl)-2,3,4,5-tetrahydrobenzoxazepinylbutanamide can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(3R)-3-dimethylaminoacryloyl)-N-[7-(propenyl)benzoxazepine]butanamide have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive option for long-term therapeutic use.

In addition to its therapeutic applications, N-(3R)-dimethylaminoacryloyl-N-[7-propenylbenzoxazepine]butanamide has shown promise in preclinical studies as a research tool. Its ability to selectively bind to specific receptors and enzymes allows researchers to gain insights into the mechanisms underlying various biological processes. This makes it a valuable tool for drug discovery and development.

The synthesis of N-(3R)-dimethylaminoacryloyl-N-[7-propenylbenzoxazepine]butanamide has been optimized using modern synthetic techniques. The multi-step process involves the formation of key intermediates such as 3R-dimethylaminoacryloyl chloride and 7-propenylbenzoxazepine. These intermediates are then coupled using efficient coupling reactions to yield the final product with high purity and yield.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of N-(3R)-dimethylaminoacryloyl-N-[7-propenylbenzoxazepine]butanamide. For example, substituting different functional groups at specific positions can lead to compounds with improved potency and selectivity. These efforts are aimed at developing more effective drugs with fewer side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3R)-dimethylaminoacryloyl-N-[7-propenylbenzoxazepine]butanamide in human subjects. Preliminary results have been promising, with the compound demonstrating significant therapeutic benefits in early-phase trials. However, more extensive studies are needed to fully understand its potential and optimize its use in clinical settings.

In conclusion, N-(3R)-dimethylaminoacryloyl-N-[7-propenylbenzoxazepine]butanamide (CAS No. 921545-37-1) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and favorable pharmacological properties make it an exciting area of study for scientists and pharmaceutical companies alike. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of new therapies for various diseases.